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Compound of Interest

Compound Name: 2-Bromo-1-tetralone

Cat. No.: B083307 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 2-Bromo-1-tetralone in a laboratory setting. Adherence to these

guidelines is crucial for ensuring the safety of researchers and minimizing environmental

impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-1-tetralone is a hazardous chemical that requires careful handling. It is classified as

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2]

Quantitative Data Summary:
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Property Value

CAS Number 13672-07-6

Molecular Formula C₁₀H₉BrO

Molecular Weight 225.08 g/mol [3][4]

Appearance Off-white to brown solid[5]

Melting Point 39-43 °C[5]

Boiling Point 64-67 °C at 0.06 mmHg[5]

Mandatory Personal Protective Equipment (PPE):

A risk assessment should always be conducted prior to handling. However, the following PPE

is mandatory when working with 2-Bromo-1-tetralone:
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Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection
Chemical safety goggles and a

face shield

Provides a barrier against

splashes and airborne

particles.[6][7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Protects skin from direct

contact and irritation.[6] Gloves

should be inspected for

damage before each use.

Body Protection
Laboratory coat or chemical-

resistant apron

Prevents contamination of

personal clothing and skin.[6]

[8]

Respiratory Protection N95 dust mask or higher

Necessary when handling the

solid form to prevent inhalation

of dust particles. All handling of

the solid should be done in a

certified chemical fume hood.

[6][9]

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.[6][10]

Operational Plan: Step-by-Step Handling
Procedures
All operations should be performed within a certified chemical fume hood to minimize inhalation

exposure.[6][9]

Workflow for Handling 2-Bromo-1-tetralone:
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Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Gather Materials

4. Weigh Solid

5. Dissolve/Transfer

6. Decontaminate Glassware & Surfaces

7. Dispose of Waste

8. Doff & Dispose of PPE

9. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-1-tetralone.
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Experimental Protocol:

Preparation of the Work Area:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Cover the work surface with absorbent bench paper.

Have spill cleanup materials readily available.

Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before entering the handling area.

Gathering Materials:

Bring the container of 2-Bromo-1-tetralone, appropriate glassware, solvents, and utensils

into the fume hood.

Weighing the Solid:

Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

Carefully transfer the desired amount of 2-Bromo-1-tetralone to the weighing boat using

a clean spatula.

Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Dissolving and Transferring:

To dissolve, add the solvent to the reaction vessel first, then slowly add the weighed 2-
Bromo-1-tetralone to the solvent with stirring.

For direct transfer of the solid, carefully add it to the receiving vessel using a powder

funnel.
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Rinse the weighing boat and any utensils used for transfer with a small amount of the

reaction solvent and add the rinsate to the reaction vessel to ensure a complete transfer.

Disposal Plan: Managing 2-Bromo-1-tetralone Waste
All waste generated from handling 2-Bromo-1-tetralone must be treated as hazardous waste.

[1][2]

Waste Segregation and Collection:

Solid Waste:

Collect unused 2-Bromo-1-tetralone, contaminated spatulas, weighing boats, and

absorbent paper in a designated, sealed, and clearly labeled container for "Halogenated

Organic Solid Waste".[2]

Liquid Waste:

Collect all solutions containing 2-Bromo-1-tetralone and any solvent rinsates in a

designated, sealed, and clearly labeled container for "Halogenated Organic Liquid Waste".

Contaminated PPE:

Disposable gloves, masks, and other contaminated PPE should be placed in a sealed bag

and disposed of as solid hazardous waste.[2]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"2-Bromo-1-tetralone," and the primary hazard(s) (e.g., "Toxic," "Irritant").

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

Spill Management:

Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.
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Ventilate: Ensure the chemical fume hood is operating to capture any vapors.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to cover

the spill. Avoid using combustible materials like paper towels for large spills.[2]

Collect: Carefully scoop the absorbed material into a labeled hazardous waste container.[2]

Decontaminate: Clean the spill area with soap and water or a suitable solvent.[2] All cleanup

materials must be disposed of as hazardous waste.[2]

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

Never dispose of 2-Bromo-1-tetralone or its containers in the regular trash or down the

drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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10. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Bromo-1-tetralone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083307#personal-protective-equipment-for-handling-
2-bromo-1-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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